Cas no 2089319-30-0 (4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline)

• Product Name: 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline
• CAS No: 2089319-30-0
• MF: C₁₀H₈ClN₃O₃
• MW: 253.641820907593
• CID: 5249610
• PubChem ID: 122173335
• Update Time: 2026-03-09

4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline
• G68883
• 2089319-30-0

• Inchi： 1S/C10H8ClN3O3/c1-5-12-7-4-9(17-2)8(14(15)16)3-6(7)10(11)13-5/h3-4H,1-2H3
• InChI Key： HKYHQOUKKDNLLA-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=NC2C=C(OC)C(N(=O)=O)=CC1=2

Computed Properties

• Exact Mass: 253.0254188g/mol
• Monoisotopic Mass: 253.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline

Introduction to 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline (CAS No. 2089319-30-0)

4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline (CAS No. 2089319-30-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties. The unique combination of functional groups in 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline makes it a promising candidate for further research and development.

The molecular structure of 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline is characterized by a quinazoline core with specific substituents: a chlorine atom at the 4-position, a methoxy group at the 7-position, a methyl group at the 2-position, and a nitro group at the 6-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for various chemical reactions and biological assays.

In the realm of pharmaceutical research, 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline has shown promising results in preclinical studies. Recent studies have demonstrated its potential as an anticancer agent, particularly in inhibiting the growth of various cancer cell lines. The nitro group in the molecule is believed to play a crucial role in its cytotoxic activity by generating reactive oxygen species (ROS) that can induce apoptosis in cancer cells. Additionally, the methoxy and methyl groups enhance the lipophilicity of the compound, facilitating its cellular uptake and distribution.

Beyond its anticancer properties, 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline has also been investigated for its antiviral activity. Preliminary research suggests that it may have potential against certain viral infections by interfering with viral replication mechanisms. The exact mechanism of action is still under investigation, but it is hypothesized that the compound may target specific viral enzymes or proteins essential for viral replication.

The synthesis of 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline involves several well-established chemical reactions. One common synthetic route involves the condensation of 4-chloroanthranilic acid with an appropriate aldehyde or ketone, followed by nitration and methylation steps. This multi-step process allows for precise control over the placement of functional groups, ensuring high purity and yield of the final product.

In terms of safety and handling, it is important to note that while 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The potential applications of 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline extend beyond pharmaceuticals. In the chemical industry, this compound can serve as an intermediate in the synthesis of other valuable chemicals and materials. Its unique structure and reactivity make it a versatile building block for developing new compounds with tailored properties.

In conclusion, 4-Chloro-7-methoxy-2-methyl-6-nitroquinazoline (CAS No. 2089319-30-0) is a promising compound with a wide range of potential applications in both pharmaceutical and chemical research. Its unique molecular structure and functional groups contribute to its biological activity and chemical versatility. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for scientists and researchers alike.